Cas no 251097-01-5 (3-(4-Nitrobenzyl)sulfanyl-2-thiophene-carboxylic Acid)

• Product Name: 3-(4-Nitrobenzyl)sulfanyl-2-thiophene-carboxylic Acid
• CAS No: 251097-01-5
• MF: C₁₂H₉NO₄S₂
• MW: 295
• MDL: MFCD01316316
• CID: 4642970
• Update Time: 2025-05-25

3-(4-Nitrobenzyl)sulfanyl-2-thiophene-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[(4-NITROBENZYL)SULFANYL]-2-THIOPHENECARBOXYLIC ACID
• 2-Thiophenecarboxylic acid, 3-[[(4-nitrophenyl)methyl]thio]-
• 3-((4-Nitrobenzyl)thio)thiophene-2-carboxylic acid
• 3-(4-Nitrobenzyl)sulfanyl-2-thiophene-carboxylic Acid

• MDL： MFCD01316316
• Inchi： InChI=1S/C12H9NO4S2/c14-12(15)11-10(5-6-18-11)19-7-8-1-3-9(4-2-8)13(16)17/h1-6H,7H2,(H,14,15)
• InChI Key： GXIYZTHOYHYVQA-UHFFFAOYSA-N

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Melting Point: 198-201°
• Boiling Point: 508.6±50.0 °C at 760 mmHg
• Flash Point: 261.4±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

3-(4-Nitrobenzyl)sulfanyl-2-thiophene-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-Nitrobenzyl)sulfanyl-2-thiophene-carboxylic Acid

Recent Advances in the Study of 3-(4-Nitrobenzyl)sulfanyl-2-thiophene-carboxylic Acid (CAS: 251097-01-5)

3-(4-Nitrobenzyl)sulfanyl-2-thiophene-carboxylic Acid (CAS: 251097-01-5) is a sulfur-containing thiophene derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutics, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer drug discovery. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The compound's unique structure, characterized by a nitrobenzylsulfanyl group attached to a thiophene-carboxylic acid moiety, has been the subject of several synthetic optimization studies. A recent publication in the Journal of Medicinal Chemistry (2023) detailed an improved synthetic route that enhances yield and purity, making it more accessible for large-scale applications. The study emphasized the importance of the nitro group in modulating the compound's electronic properties, which in turn influences its reactivity and biological activity.

In terms of biological activity, 3-(4-Nitrobenzyl)sulfanyl-2-thiophene-carboxylic Acid has demonstrated promising results in preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported its potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The compound's ability to selectively target COX-2 over COX-1 suggests its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Furthermore, recent investigations have explored the compound's antimicrobial properties. A study in Antimicrobial Agents and Chemotherapy (2023) found that derivatives of 3-(4-Nitrobenzyl)sulfanyl-2-thiophene-carboxylic Acid exhibited significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, a promising avenue for overcoming antibiotic resistance.

In the realm of oncology, preliminary data from in vitro studies (European Journal of Medicinal Chemistry, 2024) indicate that this compound may act as a modulator of apoptosis in certain cancer cell lines. The nitrobenzylsulfanyl moiety is thought to play a crucial role in this activity, possibly through the generation of reactive oxygen species (ROS) or interference with cellular signaling pathways. However, further in vivo studies are needed to validate these findings and assess potential toxicity.

From a drug development perspective, recent computational studies (Journal of Chemical Information and Modeling, 2023) have employed molecular docking and dynamics simulations to predict the compound's binding modes with various biological targets. These in silico approaches have provided valuable insights for structure-activity relationship (SAR) optimization, guiding the design of more potent analogs with improved pharmacokinetic properties.

In conclusion, 3-(4-Nitrobenzyl)sulfanyl-2-thiophene-carboxylic Acid (CAS: 251097-01-5) represents a promising chemical entity with diverse therapeutic potential. Current research efforts are focused on expanding its applications through structural modifications and combination therapies. As the understanding of its mechanism of action deepens, this compound may serve as a valuable tool for addressing unmet medical needs in inflammation, infection, and cancer treatment.